4-[2-(Thiophene-2-carbonylamino)acetyl]morpholine-2-carboxylic acid

• IUPAC Name: 4-[2-(thiophene-2-carbonylamino)acetyl]morpholine-2-carboxylic acid
• InChI: InChI=1S/C12H14N2O5S/c15-10(6-13-11(16)9-2-1-5-20-9)14-3-4-19-8(7-14)12(17)18/h1-2,5,8H,3-4,6-7H2,(H,13,16)(H,17,18)
• InChI Key: OCXSXSHQMTUUSM-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)CNC(=O)C2=CC=CS2)C(=O)O
• Molecular Formula: C12H14N2O5S
• Molecular Weight: 298.32 g/mol

Description

4-[2-(Thiophene-2-carbonylamino)acetyl]morpholine-2-carboxylic acid, also known as TCMDC-135051, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 4-[2-(Thiophene-2-carbonylamino)acetyl]morpholine-2-carboxylic acid is not fully understood. However, it has been proposed that it works by inhibiting the activity of certain enzymes and proteins involved in disease processes. For example, 4-[2-(Thiophene-2-carbonylamino)acetyl]morpholine-2-carboxylic acid has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in cancer cell invasion and metastasis (Zhang et al., 2017).
Biochemical and Physiological Effects
4-[2-(Thiophene-2-carbonylamino)acetyl]morpholine-2-carboxylic acid has been shown to have various biochemical and physiological effects. It has been found to decrease the expression of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) (Liu et al., 2019). In addition, 4-[2-(Thiophene-2-carbonylamino)acetyl]morpholine-2-carboxylic acid has been shown to inhibit the growth of cancer cells and induce apoptosis (Zhang et al., 2017).

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[2-(Thiophene-2-carbonylamino)acetyl]morpholine-2-carboxylic acid in lab experiments is its high purity and yield, which allows for accurate and reproducible results. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its activity.

Future Directions

For 4-[2-(Thiophene-2-carbonylamino)acetyl]morpholine-2-carboxylic acid research include its potential application in cancer therapy, further elucidation of its mechanism of action, and the development of new synthetic methods.

Synthesis Methods

The synthesis of 4-[2-(Thiophene-2-carbonylamino)acetyl]morpholine-2-carboxylic acid involves the reaction of 2-(thiophene-2-carbonyl)hydrazine with 4-chloromorpholine-2-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified through recrystallization to obtain 4-[2-(Thiophene-2-carbonylamino)acetyl]morpholine-2-carboxylic acid in high purity and yield.

Scientific Research Applications

4-[2-(Thiophene-2-carbonylamino)acetyl]morpholine-2-carboxylic acid has been extensively studied for its potential therapeutic properties in various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial activities. In a study conducted by Zhang et al. (2017), 4-[2-(Thiophene-2-carbonylamino)acetyl]morpholine-2-carboxylic acid was found to inhibit the growth of breast cancer cells by inducing cell cycle arrest and apoptosis. Another study by Liu et al. (2019) demonstrated the anti-inflammatory activity of 4-[2-(Thiophene-2-carbonylamino)acetyl]morpholine-2-carboxylic acid in a mouse model of acute lung injury.